Cas no 1448069-74-6 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-methyl-1H-imidazole-4-sulfonamide)

• Product name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1448069-74-6
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 6055366
• PubChem ID: 71806385

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-methyl-1H-imidazole-4-sulfonamide
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-methylimidazole-4-sulfonamide
• VU0549121-1
• AKOS024559129
• F6436-0870
• 1448069-74-6

• Inchi： 1S/C15H19N3O3S/c1-18-9-14(16-11-18)22(20,21)17-10-15(19,13-7-8-13)12-5-3-2-4-6-12/h2-6,9,11,13,17,19H,7-8,10H2,1H3
• InChI Key： SUMUZEWLYLYKLG-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(S(NCC(C2CC2)(O)C2=CC=CC=C2)(=O)=O)N=1

Computed Properties

• Exact Mass: 321.11471265g/mol
• Monoisotopic Mass: 321.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1-methyl-1H-imidazole-4-sulfonamide

N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide: A Comprehensive Overview

N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide (CAS No. 1448069-74-6) is a sophisticated organic compound with a unique molecular structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound, often referred to by its IUPAC name, is characterized by its complex structure, which includes a cyclopropyl group, a hydroxyl group, a phenyl group, and an imidazole sulfonamide moiety. These structural features contribute to its diverse biological activities and make it a subject of significant interest in both academic research and industrial development.

The molecular formula of N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide is C₁₇H₂₀N₃O₃S, and its molecular weight is approximately 336.41 g/mol. The compound's structure can be visualized as a combination of a cyclopropyl ring attached to a phenyl group via a hydroxylated ethylene bridge, with the imidazole sulfonamide moiety attached to the nitrogen atom of the ethylene bridge. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule.

In recent years, N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide has gained attention for its potential therapeutic applications. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various biological pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play crucial roles in cell signaling and regulation. This property makes it a promising candidate for the development of novel drugs targeting diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that the compound can effectively inhibit the replication of certain viruses, including influenza and coronaviruses. This antiviral activity is attributed to its ability to interfere with viral entry into host cells or to disrupt viral replication processes within the cell.

The pharmacokinetic properties of N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide have also been studied in detail. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide has been explored for its use in chemical synthesis and as a building block for more complex molecules. The presence of multiple functional groups in its structure provides numerous opportunities for chemical modification and derivatization. This versatility makes it an attractive starting material for the synthesis of novel compounds with diverse biological activities.

The safety profile of N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide has been evaluated through various toxicity studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The current state of research on N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-1-Methyl-1H-Imidazole-4-Sulfonamide is highly dynamic, with ongoing investigations into its mechanisms of action, pharmacological properties, and potential therapeutic applications. Several clinical trials are currently underway to evaluate its efficacy in treating various diseases. These trials are expected to provide valuable insights into the compound's potential as a therapeutic agent.

In conclusion, N-(2-Cyclopropyl-2-Hydroxy-2 Phenylethyl)-1-Methyl 1H Imidazole 4 Sulfonamide (CAS No. 1448069 74 6) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an exciting subject for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.